Cas no 103300-91-0 (N2-1[(1S)-Ethoxycarbonyl-3-phenylpropyl]-N6-trifluoroacetyl-L-lysyl-L-proline)

• Product Name: N2-1[(1S)-Ethoxycarbonyl-3-phenylpropyl]-N6-trifluoroacetyl-L-lysyl-L-proline
• CAS No: 103300-91-0
• MF: C₂₅H₃₄F₃N₃O₆
• MW: 529.549177646637
• MDL: MFCD06411143
• CID: 62369
• PubChem ID: 9828369
• Update Time: 2025-05-21

N2-1[(1S)-Ethoxycarbonyl-3-phenylpropyl]-N6-trifluoroacetyl-L-lysyl-L-proline Chemical and Physical Properties

Names and Identifiers

• (S)-1-((S)-2-(((S)-1-Ethoxy-1-oxo-4-phenylbutan-2-yl)amino)-6-(2,2,2-trifluoroacetamido)hexanoyl)pyrrolidine-2-carboxylic acid
• LISINOPRIL ESTER
• LISINOPRIL (ETHYL) ESTER
• N2-[(S)-ETHOXYCARBONYL-3-PHENYLPROPYL]-N6-TRIFLUOROACETYL-L-LYSYL-L-PROLINE
• N2-[(S)-1-Ethoxycarbonyl-3-phenylpropyl]-N6-triflu
• 1-N-(1-Ethoxycarbonyl)-3-phenylpropyl)-N 6-triflouracetyl-L lysyl-L-prolin
• (S)-1-((S)-2-(((S)-1-Ethoxy-1-oxo-4-phenylbutan-2-yl)amino)-6-(2,2,2-trifluoroacetamido)hexanoyl)pyrrolidine-2-carboxyl...
• N2-[(1S)-ETHOXYCARBONYL-3-PHENYLPROPYL]-N6-TRIFLUOROACETYL-L-LYSYL-L-PROLINE (LISINOPRIL TFA ESTER)
• N2-[(S)-1-Ethoxycarbonyl-3-phenylpropyl]-N6-trifluoroacetyl-L-lysyl-L-proline [S-(R*,R*)]- (9CI)
• N2-1[(1S)-Ethoxycarbonyl-3-phenylpropyl]-N6-trifluoroacetyl-L-lysyl-L-proline
• L-Proline,1-[N2-[1-(ethoxycarbonyl)-3-phenylpropyl]-N6-(trifluoroacetyl)-L-lysyl]-, (S)-
• L-Proline,N2-[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]-N6-(trifluoroacetyl)-L-lysyl-(9CI)
• N2-[(S)-1-Ethoxycarbonyl-3-phenylpropyl]-N6-trifluoroacetyl-L-lysyl-L-proline
• N2-[(S)-3-Phenyl-1-(ethoxycarbonyl)propyl]-N6-(trifluoroacetyl)-L-Lys-L-Pro-OH
• N2-[(S)-1-(Ethoxycarbonyl)-3-phenylpropyl]-N6-(trifluoroacetyl)-L-Lys-L-Pro-OH
• N2-(1-(S)-ethoxycarbqonyl-3-phenylpropyl)-N6-trifluoroacetyl-L-lysine-L-proline
• 1-[N2-[(1S)-Ethoxycarbonyl-3-phenylpropyl]-N6-trifluoroacetyl]-L-lysyl-L-proline
• DTXSID501124224
• A800713
• CS-0445286
• LISOPRIL ETHYL ESTER N6-TRIFLUORACETAMIDE
• (S)-1-((S)-2-(((S)-1-Ethoxy-1-oxo-4-phenylbutan-2-yl)amino)-6-(2,2,2-trifluoroacetamido)hexanoyl)pyrrolidine-2-carboxylicacid
• WEPXGLCNGPXOQG-UFYCRDLUSA-N
• UNII-MU93V92TNE
• L-PROLINE, N2-((1S)-1-(ETHOXYCARBONYL)-3-PHENYLPROPYL)-N6-(TRIFLUOROACETYL)-L-LYSYL-
• L-Proline, N2-((1S)-1-(ethylcarbonyl)-3-phenylpropyl)-N6-(2,2,2-trifluoroacetyl)-l-lysyl-
• n2-((s)-1-ethoxycarbonyl-3-phenylpropyl)-n6-trifluoroacetyl-l-lysyl-l-proline
• NS00077682
• AKOS015998839
• L-PROLINE, 1-(N2-(1-(ETHOXYCARBONYL)-3-PHENYLPROPYL)-N6-(TRIFLUOROACETYL)-L-LYSYL)-, (S)-
• PROLINE, N2-((1S)-1-(ETHYLCARBONYL)-3-PHENYLPROPYL)-N6-(2,2,2-TRIFLUOROACETYL)-LYSYL-
• (2S)-1-[(2S)-2-{[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino}-6-(trifluoroacetamido)hexanoyl]pyrrolidine-2-carboxylic acid
• L-PROLINE, N2-((1S)-1-(ETHOXYCARBONYL)-3-PHENYLPROPYL)-N6-(2,2,2-TRIFLUOROACETYL)-L-LYSYL-
• SCHEMBL6151030
• N2-[(1S)-1-(Ethoxycarbonyl)-3-phenylpropyl]-N6-(2,2,2-trifluoroacetyl)-L-lysyl-L-proline
• 103300-91-0
• MU93V92TNE
• Q27284232
• N2-((S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl)-N6-(2,2,2-trifluoroacetyl)-L-lysyl-L-proline
• (2S)-1-[(2S)-2-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]-6-[(2,2,2-trifluoroacetyl)amino]hexanoyl]pyrrolidine-2-carboxylic acid
• 600-416-8
• L-Proline, N2-[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]-N6-(2,2,2-trifluoroacetyl)-L-lysyl-
• N2-((1S)-1-(Ethoxycarbonyl)-3-phenylpropyl)-N6-(2,2,2-trifluoroacetyl)-L-lysyl-L-proline

• MDL： MFCD06411143
• Inchi： 1S/C25H34F3N3O6/c1-2-37-23(35)19(14-13-17-9-4-3-5-10-17)30-18(11-6-7-15-29-24(36)25(26,27)28)21(32)31-16-8-12-20(31)22(33)34/h3-5,9-10,18-20,30H,2,6-8,11-16H2,1H3,(H,29,36)(H,33,34)/t18-,19-,20-/m0/s1
• InChI Key： WEPXGLCNGPXOQG-UFYCRDLUSA-N
• SMILES： FC(C(NCCCC[C@@H](C(N1CCC[C@H]1C(=O)O)=O)N[C@H](C(=O)OCC)CCC1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 529.24000
• Monoisotopic Mass: 529.23997030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 18
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 714.8±60.0 °C at 760 mmHg
• Flash Point: 386.1±32.9 °C
• Refractive Index: 1.519
• PSA: 125.04000
• LogP: 3.15320
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

N2-1[(1S)-Ethoxycarbonyl-3-phenylpropyl]-N6-trifluoroacetyl-L-lysyl-L-proline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N2-1[(1S)-Ethoxycarbonyl-3-phenylpropyl]-N6-trifluoroacetyl-L-lysyl-L-proline

Research Brief on N2-1[(1S)-Ethoxycarbonyl-3-phenylpropyl]-N6-trifluoroacetyl-L-lysyl-L-proline (CAS: 103300-91-0)

N2-1[(1S)-Ethoxycarbonyl-3-phenylpropyl]-N6-trifluoroacetyl-L-lysyl-L-proline (CAS: 103300-91-0) is a synthetic peptide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound is structurally related to angiotensin-converting enzyme (ACE) inhibitors and has been investigated for its potential therapeutic applications, particularly in cardiovascular diseases. Recent studies have focused on its synthesis, biochemical properties, and mechanism of action, providing new insights into its pharmacological profile.

The synthesis of N2-1[(1S)-Ethoxycarbonyl-3-phenylpropyl]-N6-trifluoroacetyl-L-lysyl-L-proline involves multi-step organic reactions, including peptide coupling and protecting group strategies. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's stability under physiological conditions, which is critical for its potential use in drug development.

In terms of biological activity, recent research has elucidated the compound's interaction with ACE and other related enzymes. A 2022 paper in Bioorganic & Medicinal Chemistry demonstrated that N2-1[(1S)-Ethoxycarbonyl-3-phenylpropyl]-N6-trifluoroacetyl-L-lysyl-L-proline exhibits selective inhibition of ACE, with a Ki value in the nanomolar range. This specificity suggests its potential as a lead compound for developing new antihypertensive agents. Additionally, molecular docking studies have provided a detailed understanding of its binding mode, revealing key interactions with the enzyme's active site.

Beyond its ACE inhibitory activity, recent investigations have explored the compound's effects on other biological targets. A 2023 study in Chemical Biology & Drug Design reported that N2-1[(1S)-Ethoxycarbonyl-3-phenylpropyl]-N6-trifluoroacetyl-L-lysyl-L-proline modulates inflammatory pathways by inhibiting the release of pro-inflammatory cytokines. This finding opens new avenues for its application in inflammatory diseases, such as atherosclerosis and rheumatoid arthritis.

Despite these promising results, challenges remain in the clinical translation of N2-1[(1S)-Ethoxycarbonyl-3-phenylpropyl]-N6-trifluoroacetyl-L-lysyl-L-proline. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, prompting researchers to explore prodrug strategies and formulation improvements. A 2023 review in Advanced Drug Delivery Reviews summarized recent advances in enhancing the delivery of peptide-based therapeutics, including the use of nanocarriers and chemical modifications to improve stability and absorption.

In conclusion, N2-1[(1S)-Ethoxycarbonyl-3-phenylpropyl]-N6-trifluoroacetyl-L-lysyl-L-proline (CAS: 103300-91-0) represents a promising candidate for further drug development, with potential applications in cardiovascular and inflammatory diseases. Ongoing research aims to address its pharmacokinetic limitations and expand its therapeutic scope. The compound's unique structural and functional properties continue to make it a subject of interest in the chemical biology and pharmaceutical communities.